Cas no 7432-72-6 (Methyl 2,3,4-tri-O-acetyl-a-D-glucopyranoside)

• Product Name: Methyl 2,3,4-tri-O-acetyl-a-D-glucopyranoside
• CAS No: 7432-72-6
• MF: C₁₃H₂₀O₉
• MW: 320.292505264282
• CID: 47433
• PubChem ID: 329765800
• Update Time: 2025-04-18

Methyl 2,3,4-tri-O-acetyl-a-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3,4-triacetate-alpha-D-glucopyranoside
• acetic acid 3,5-diacetoxy-2-hydroxymethyl-6-methoxytetrahydropyran-4-yl ester
• METHYL 2,3,4-TRIACETATE-Α-D-GLUCOPYRANOSIDE
• A-D-GLUCOPYRANOSIDE, METHYL, 2,3,4-TRIACETATE
• Methyl 2,3,4-triacetate-alpha-D-glucopyranoside, 95%
• (2R,3R,4S,5R,6S)-4,5-bis(acetyloxy)-2-(hydroxymethyl)-6-methoxyoxan-3-yl acetate
• (2R,3R,4S,5R,6S)-2-(Hydroxymethyl)-6-methoxytetrahydro-2H-pyran-3,4,5-triyltriacetate
• CCG-252154
• 7432-72-6
• (2R,3R,4S,5R,6S)-2-(Hydroxymethyl)-6-methoxytetrahydro-2H-pyran-3,4,5-triyl triacetate
• [(2R,3R,4S,5R,6S)-4,5-diacetyloxy-2-(hydroxymethyl)-6-methoxyoxan-3-yl] acetate
• SCHEMBL1703880
• Methyl 2,3,4-tri-O-acetyl-a-D-glucopyranoside

• MDL： MFCD11113467
• Inchi： 1S/C13H20O9/c1-6(15)19-10-9(5-14)22-13(18-4)12(21-8(3)17)11(10)20-7(2)16/h9-14H,5H2,1-4H3/t9-,10-,11+,12-,13+/m1/s1
• InChI Key： OBVFJYUDIWPVKD-LBELIVKGSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO)OC(C)=O)OC(C)=O)OC(C)=O)OC

Computed Properties

• Exact Mass: 320.11100
• Monoisotopic Mass: 320.11073221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.29
• Melting Point: 108-113 °C
• Boiling Point: 389.6°C at 760 mmHg
• Flash Point: 136.5°C
• Refractive Index: 1.484
• PSA: 117.59000
• LogP: -0.85490
• Optical Activity: [α]22/D +148°, c = 1% in DMSO

Methyl 2,3,4-tri-O-acetyl-a-D-glucopyranoside Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds